1-Benzoyl-7-chloro-2-(4-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-Benzoyl-7-chloro-2-(4-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302941-92-0
VCID:
VC0391000
InChI:
InChI=1S/C28H20ClN3O2/c1-34-22-11-7-18(8-12-22)25-26(27(33)19-5-3-2-4-6-19)32-23-13-10-21(29)15-20(23)9-14-24(32)28(25,16-30)17-31/h2-15,24-26H,1H3/t24-,25-,26+/m1/s1
SMILES:
COC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC(=C4)Cl)C(=O)C5=CC=CC=C5
Molecular Formula:
C28H20ClN3O2
Molecular Weight:
465.9g/mol
1-Benzoyl-7-chloro-2-(4-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
CAS No.: 302941-92-0
Main Products
VCID: VC0391000
Molecular Formula: C28H20ClN3O2
Molecular Weight: 465.9g/mol
![1-Benzoyl-7-chloro-2-(4-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 302941-92-0](/images/no_structure.jpg)
| CAS No. | 302941-92-0 |
|---|---|
| Product Name | 1-Benzoyl-7-chloro-2-(4-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile |
| Molecular Formula | C28H20ClN3O2 |
| Molecular Weight | 465.9g/mol |
| IUPAC Name | (1S,2S,3aR)-1-benzoyl-7-chloro-2-(4-methoxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile |
| Standard InChI | InChI=1S/C28H20ClN3O2/c1-34-22-11-7-18(8-12-22)25-26(27(33)19-5-3-2-4-6-19)32-23-13-10-21(29)15-20(23)9-14-24(32)28(25,16-30)17-31/h2-15,24-26H,1H3/t24-,25-,26+/m1/s1 |
| Standard InChIKey | RAOSMWNARABGBG-CYXNTTPDSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@@H]2[C@H](N3[C@@H](C2(C#N)C#N)C=CC4=C3C=CC(=C4)Cl)C(=O)C5=CC=CC=C5 |
| SMILES | COC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC(=C4)Cl)C(=O)C5=CC=CC=C5 |
| Canonical SMILES | COC1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC(=C4)Cl)C(=O)C5=CC=CC=C5 |
| PubChem Compound | 6548558 |
| Last Modified | Nov 11 2021 |
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